3-chloro-N-[2-(4-methoxyphenyl)ethyl]benzamide

• IUPAC Name: 3-chloro-N-[2-(4-methoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C16H16ClNO2/c1-20-15-7-5-12(6-8-15)9-10-18-16(19)13-3-2-4-14(17)11-13/h2-8,11H,9-10H2,1H3,(H,18,19)
• InChI Key: LULILYIFOPLHJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol

Description

“3-chloro-N-[2-(4-methoxyphenyl)ethyl]benzamide” is an organic compound. It is similar to other compounds such as “5-Chloro-2-methoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide” which is an organic building block and has been reported as an intermediate in the synthesis of glyburide.

Synthesis Analysis

The synthesis of benzamides, including “3-chloro-N-[2-(4-methoxyphenyl)ethyl]benzamide”, can be achieved through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. Another method involves the cyclization of intermediate 4-(benzyloxy)-N′-(4-hydroxybenzylidene)benzohydrazide with chloro acetyl chloride.

Molecular Structure Analysis

The molecular structure of “3-chloro-N-[2-(4-methoxyphenyl)ethyl]benzamide” can be elucidated using techniques such as single-crystal X-ray diffraction.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Potential : Researchers have explored the anticancer properties of this compound. .

Crystallography and Structural Biology

• . Such studies aid drug design and optimization.

Future Directions

Benzamides, including “3-chloro-N-[2-(4-methoxyphenyl)ethyl]benzamide”, are used widely in various industries and as intermediates in the synthesis of therapeutic agents. Therefore, the development of new synthetic methods for this type of compounds can be of considerable importance.

Mechanism of Action

Target of Action

This compound is part of a collection of rare and unique chemicals provided to early discovery researchers

Mode of Action

It’s known that benzylic halides typically react via an sn1 pathway, via the resonance-stabilized carbocation . This could potentially be a part of the compound’s interaction with its targets.

Biochemical Pathways

The compound’s structure suggests it might be involved in reactions such as nitration, conversion from the nitro group to an amine, and bromination .

Result of Action

The compound’s structure suggests it might have potential effects on the formation of resonance-stabilized carbocations .